Cas no 1004185-67-4 (N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide)

• Product Name: N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide
• CAS No: 1004185-67-4
• MF: C₂₁H₁₆FN₅OS
• MW: 405.448045730591
• CID: 6525566
• Update Time: 2025-07-22

N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide
• Acetamide, N-(2-fluorophenyl)-2-[[6-[4-(1H-pyrazol-1-yl)phenyl]-3-pyridazinyl]thio]-

• Inchi： 1S/C21H16FN5OS/c22-17-4-1-2-5-19(17)24-20(28)14-29-21-11-10-18(25-26-21)15-6-8-16(9-7-15)27-13-3-12-23-27/h1-13H,14H2,(H,24,28)
• InChI Key： HNZBNTVQUUFVMR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NN=C(C2=CC=C(N3C=CC=N3)C=C2)C=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 671.7±55.0 °C(Predicted)
• pka: 11.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide

Professional Introduction to N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide and CAS No. 1004185-67-4

N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by the CAS number 1004185-67-4, represents a fusion of fluorinated aromatic rings and heterocyclic systems, making it a promising candidate for various biological and chemical applications.

The structural framework of this molecule incorporates a pyridazine core, which is flanked by a pyrazole ring and a phenyl group. The presence of a fluorine atom at the 2-position of the phenyl ring enhances its electronic properties, potentially influencing its interactions with biological targets. Such structural features are often exploited in drug design to achieve optimal pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the development of molecules that combine multiple pharmacophoric elements to improve therapeutic efficacy. The compound in question exemplifies this trend by integrating a sulfanyl group, which can modulate receptor binding affinity and selectivity. This design approach aligns with contemporary drug discovery strategies aimed at creating more potent and selective therapeutic agents.

The pyridazine moiety is particularly noteworthy due to its role as a bioisostere for other heterocyclic systems, such as pyrimidines and triazines. This feature allows for the exploration of novel chemical space while maintaining structural similarity to known bioactive compounds. The incorporation of a pyrazole ring further enhances the compound's potential by introducing additional hydrogen bonding capabilities, which can be crucial for target interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. These predictions are supported by experimental data from related compounds, reinforcing the compound's potential as a lead molecule in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control to ensure high yield and purity. The introduction of the fluorine atom, for instance, necessitates specialized synthetic methodologies to prevent unwanted side reactions. Such challenges highlight the importance of advanced synthetic techniques in modern drug development.

Evaluation of the compound's physicochemical properties is essential for assessing its suitability as a drug candidate. Parameters such as solubility, stability, and metabolic degradation rates play critical roles in determining its pharmacokinetic behavior. Preliminary studies indicate that this molecule possesses favorable properties that could enhance its bioavailability and therapeutic index.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The presence of fluorine can significantly alter the electronic distribution within a molecule, thereby influencing its binding affinity and metabolic stability. In the case of N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide, the fluorine atom at the 2-position of the phenyl ring is likely to contribute to its unique pharmacological profile.

Current research in this area focuses on identifying new therapeutic applications for such compounds. Preclinical studies are underway to evaluate their efficacy against various disease models, including cancer and inflammatory disorders. The pyridazine core, in particular, has shown promise in inhibiting kinases and other enzymes involved in disease pathways.

The integration of cutting-edge technologies into drug discovery has accelerated the process of identifying promising candidates like N-(2-fluorophenyl)-2-({6-[4-(1H-pyrazol-1-yl)phenyl]pyridazin-3-yl}sulfanyl)acetamide. High-throughput screening (HTS) techniques combined with machine learning algorithms have enabled researchers to rapidly assess large libraries of compounds for biological activity. This approach has significantly reduced the time required to identify lead molecules for further development.

The sulfanyl group present in this compound is another key feature that contributes to its potential therapeutic value. Sulfanyl-containing molecules have been shown to interact with biological targets through various mechanisms, including hydrogen bonding and hydrophobic interactions. These interactions can be fine-tuned through structural modifications to achieve optimal binding affinity.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapeutics. N-(2-fluorophenyl)-2-{6-[4-(1H-pyrazol-1-yloxy)]phenyl]pyridazin}^-3-ylsulfanylacetamide represents an example of how structural complexity can be leveraged to create novel therapeutic agents with tailored biological activities.

In conclusion, N-(2-fluorophenyl)-2-{6-[4-(1H-pyrazol-oxy)]phenyl]pyridazin}^-3-ylsulfanylacetamide (CAS No.1004185-67-4) is a structurally intricate compound with significant potential in pharmaceutical applications. Its unique combination of fluorinated aromatic rings and heterocyclic systems makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases.